molecular formula C16H11F2N3O3 B2865842 2,6-difluoro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide CAS No. 865286-11-9

2,6-difluoro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

Cat. No. B2865842
CAS RN: 865286-11-9
M. Wt: 331.279
InChI Key: QUXATXCBRYVBNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-difluoro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies.

Scientific Research Applications

Synthesis and Potential Applications

  • Antidiabetic Properties : A related compound has been synthesized and evaluated for in vitro antidiabetic activity using an α-amylase inhibition assay, indicating potential application in diabetes treatment (Lalpara et al., 2021).

  • Spectral-Luminescent Properties : Studies on similar compounds revealed their spectral-luminescent properties, suggesting applications in materials science or as fluorescent markers (Mikhailov et al., 2018).

  • Anticancer Potential : Research indicates the synthesis of structurally similar compounds with in vitro anticancer evaluation, highlighting a possible role in cancer treatment (Salahuddin et al., 2014).

  • Antiplasmodial Activities : Benzamides have shown promise in antiplasmodial activity, particularly against Plasmodium falciparum, which could be relevant for malaria treatment (Hermann et al., 2021).

  • Nematocidal Activity : Novel compounds with structural similarities have been synthesized and shown good nematocidal activity, indicating potential in pest control (Liu et al., 2022).

  • Selective Histone Deacetylase Inhibition : A study reports the development of compounds with inhibitory selectivity against histone deacetylase, which could be significant for treating Alzheimer's disease (Lee et al., 2018).

  • Photophysical Properties Study : Research on compounds with similar structures focuses on their absorption and emission properties, indicating potential use in photophysical applications (Padalkar et al., 2015).

  • Antimicrobial Agents : Studies have synthesized novel triazole derivatives for evaluation as antimicrobial agents, suggesting potential use in combating bacterial and fungal infections (Jadhav et al., 2017).

  • Fluorescent Probes Sensing pH and Metal Cations : Research on related compounds as fluorescent probes for sensing pH and metal cations suggests application in analytical chemistry or bioimaging (Tanaka et al., 2001).

properties

IUPAC Name

2,6-difluoro-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H11F2N3O3/c1-23-12-8-3-2-5-9(12)15-20-21-16(24-15)19-14(22)13-10(17)6-4-7-11(13)18/h2-8H,1H3,(H,19,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QUXATXCBRYVBNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=C(C=CC=C3F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H11F2N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-difluoro-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.